Cas no 425408-42-0 (Ethyl chlorogenate)

• Product Name: Ethyl chlorogenate
• CAS No: 425408-42-0
• Molecular Formula: C₁₈H₂₂O₉
• Molecular Weight: 382.36200
• CID: 4670319
• PubChem ID: 11326520

Ethyl chlorogenate Properties

Names and Identifiers

• AKOS040762968
• Ethyl chlorogenate
• 425408-42-0
• CHEMBL482232
• BDBM50478839
• Chlorogenic acid ethyl ester
• 37123-66-3
• ethyl (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylate
• ethyl (1S,3R,4R,5R)-3-((E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)oxy-1,4,5-trihydroxycyclohexane-1-carboxylate
• Ethyl chlorogenic acid

• InChIKey： LEUHYTKFUDEERH-JKFBRHHXSA-N
• Inchi： InChI=1S/C18H22O9/c1-2-26-17(24)18(25)8-13(21)16(23)14(9-18)27-15(22)6-4-10-3-5-11(19)12(20)7-10/h3-7,13-14,16,19-21,23,25H,2,8-9H2,1H3/b6-4+/t13-,14-,16-,18+/m1/s1
• SMILES： CCOC(=O)C1(CC(C(C(C1)OC(=O)C=CC2=CC(=C(C=C2)O)O)O)O)O

Computed Properties

• Exact Mass: 382.12638228g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 382.12638228g/mol
• Heavy Atom Count: 27
• Complexity: 563
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives